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Compound of Interest

Compound Name: Lorediplon

Cat. No.: B1675135

For Immediate Release

This whitepaper provides a comprehensive technical guide to Lorediplon, a novel non-
benzodiazepine hypnotic agent. The information is intended for researchers, scientists, and
professionals involved in the drug development process, offering a detailed look at its chemical
properties, mechanism of action, and pharmacological profile.

Core Chemical and Physical Data

Lorediplon, with the IUPAC name N-{2-fluoro-5-[3-(thiophen-2-ylcarbonyl)pyrazolo[1,5-
a]pyrimidin-7-ylJphenyl}-N-methylacetamide, is a pyrazolopyrimidine derivative.[1] Its
fundamental chemical and physical properties are summarized below.

Property Value Reference
Molecular Formula C20H15FN4O2S [1112113114]
CAS Number 917393-39-6

Molar Mass 394.42 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, not in water
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Mechanism of Action: GABAA Receptor Modulation

Lorediplon exerts its hypnotic effects through positive allosteric modulation of the y-
aminobutyric acid type A (GABAa) receptor, the primary inhibitory neurotransmitter receptor in
the central nervous system. Specifically, Lorediplon shows a degree of selectivity for GABAa
receptors containing the ax subunit. This subunit is predominantly associated with the sedative
and hypnotic effects of drugs targeting this receptor system.

The binding of Lorediplon to the GABAa receptor enhances the effect of GABA, leading to an
increased influx of chloride ions into the neuron. This hyperpolarizes the neuron, making it less
likely to fire and thus promoting a state of sedation and sleep.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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